Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C14H20BNO4 B1632176 Methyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate CAS No. 844500-75-0

Methyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate

Cat. No. B1632176
CAS RN: 844500-75-0
M. Wt: 277.13 g/mol
InChI Key: YIYLUNVPIWRPLJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08569331B2

Procedure details

A mixture of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline (150 mg, 0.685 mmol) and pyridine (0.277 mL, 3.43 mmol) in 1,2-dichloroethane (3.5 mL) was added methyl chloroformate (0.058 mL, 0.754 mmol) at 0° C. and stirred at 60° C. for 6 hours. The mixture was diluted with AcOEt, washed with 1N HCl, brine, dried over Na2SO4, then filtrated through Celite pad. The filtrate was concentrated to afford the desired product (198 mg, quant) as a pale yellow oil. 1HNMR (CDCl3) 400 MHz δ: 7.75 (d, J=8.6 Hz, 2H), 7.39 (d, J=8.6 Hz, 2H), 6.64 (br s, 1H), 3.78 (s, 3H), 1.34 (s, 12H).
Name
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
Quantity
150 mg
Type
reactant
Reaction Step One
Name
pyridine
Quantity
0.277 mL
Type
reactant
Reaction Step One
Name
1,2-dichloroethane
Quantity
3.5 mL
Type
solvent
Reaction Step One
Name
methyl chloroformate
Quantity
0.058 mL
Type
reactant
Reaction Step Two
Name
AcOEt
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
desired product

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1([CH3:16])[C:6]([CH3:8])([CH3:7])[O:5][B:4]([C:9]2[CH:15]=[CH:14][C:12]([NH2:13])=[CH:11][CH:10]=2)[O:3]1.N1C=CC=CC=1.Cl[C:24]([O:26][CH3:27])=[O:25]>ClCCCl.CCOC(C)=O>[CH3:27][O:26][C:24](=[O:25])[NH:13][C:12]1[CH:14]=[CH:15][C:9]([B:4]2[O:3][C:2]([CH3:16])([CH3:1])[C:6]([CH3:7])([CH3:8])[O:5]2)=[CH:10][CH:11]=1

Inputs

Step One
Name
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
Quantity
150 mg
Type
reactant
Smiles
CC1(OB(OC1(C)C)C1=CC=C(N)C=C1)C
Name
pyridine
Quantity
0.277 mL
Type
reactant
Smiles
N1=CC=CC=C1
Name
1,2-dichloroethane
Quantity
3.5 mL
Type
solvent
Smiles
ClCCCl
Step Two
Name
methyl chloroformate
Quantity
0.058 mL
Type
reactant
Smiles
ClC(=O)OC
Step Three
Name
AcOEt
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCOC(=O)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Stirring
Type
CUSTOM
Details
stirred at 60° C. for 6 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
washed with 1N HCl, brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
filtrated through Celite pad
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated

Outcomes

Product
Details
Reaction Time
 6 h
Name
desired product
Type
product
Smiles
COC(NC1=CC=C(C=C1)B1OC(C(O1)(C)C)(C)C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 198 mg
YIELD: CALCULATEDPERCENTYIELD 104.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.